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Compound of Interest

Compound Name: Thiophene-2-carbohydrazide

Cat. No.: B147627

An In-depth Technical Guide to Thiophene-2-
carbohydrazide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Thiophene-2-carbohydrazide, a
versatile heterocyclic compound with significant applications in medicinal chemistry and drug
discovery. This document details its chemical properties, synthesis methodologies, and its role
as a scaffold for the development of potent therapeutic agents.

Core Chemical and Physical Data

Thiophene-2-carbohydrazide is a foundational building block in the synthesis of a wide array
of biologically active molecules. Its chemical structure, combining a thiophene ring with a
carbohydrazide moiety, imparts unique properties that make it a valuable precursor in the
development of novel therapeutic agents.
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Property Value Citations
CAS Number 2361-27-5 [1][2][3]
Molecular Formula CsHeN20S [1][3]
Molecular Weight 142.18 g/mol [1112][3]
IUPAC Name thiophene-2-carbohydrazide [1]

2-Thenoylhydrazine, 2-

Synonyms Thiophenecarboxylic acid [1]
hydrazide

Physical State Solid [4]

Purity >98.0% (HPLC) [4]

Synthesis and Experimental Protocols

The synthesis of Thiophene-2-carbohydrazide can be achieved through several efficient
methods. The most common approaches involve the hydrazinolysis of a corresponding
thiophene-2-carboxylic acid ester or the direct condensation of thiophene-2-carboxylic acid with
hydrazine hydrate.

Protocol 1: Hydrazinolysis of Methyl Thiophene-2-carboxylate

This protocol describes a microwave-assisted synthesis that offers a rapid and high-yield
production of Thiophene-2-carbohydrazide.[3]

Materials:

Methyl thiophene-2-carboxylate

Hydrazine monohydrate

Methanol

Water
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» Standard laboratory glassware

¢ Kitchen microwave (1500 W)

Procedure:

Dissolve methyl thiophene-2-carboxylate (1.0 mmol) and hydrazine monohydrate (5.0 mmol)
in a 40 ml mixture of water and methanol in a 250 ml round-bottom flask.

e Add a few boiling chips to the flask to prevent bumping.

e Set up an effective reflux system to avoid solvent evaporation during microwave irradiation.

¢ Subject the reaction mixture to microwave radiation for 5 minutes.

 After irradiation, immediately cool the reaction mixture in an ice bath.

o Collect the resulting white precipitate by filtration.

e The yield of Thiophene-2-carbohydrazide is approximately 86.7%.[3]

Protocol 2: Conventional Synthesis via Activated Esters

This method involves the activation of 2-thiophenecarboxylic acid followed by treatment with
hydrazine.[1]

Materials:

2-Thiophenecarboxylic acid

1-Hydroxybenzotriazole (HOBt)

Dicyclohexylcarbodiimide (DCCI)

Hydrazine hydrate

Appropriate solvents (e.g., DMF, DCM)

Procedure:
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» Activate 2-thiophenecarboxylic acid by reacting it with HOBt and DCCI to form an activated
ester or a mixed anhydride intermediate.

o Treat the activated intermediate with hydrazine hydrate.

e The subsequent hydrazinolysis affords Thiophene-2-carbohydrazide in excellent yields.[1]

Biological Significance and Applications

Thiophene-2-carbohydrazide serves as a critical pharmacophore and a versatile synthetic
intermediate for the generation of a diverse range of heterocyclic compounds with significant
therapeutic potential.[2] Its derivatives have demonstrated a wide spectrum of biological
activities, including anticancer and antimicrobial effects.[2][5][6]

Anticancer Activity:

Derivatives of Thiophene-2-carbohydrazide, particularly hydrazones, have shown promising
anticancer properties. These compounds can induce apoptosis in cancer cells through
mitochondrial-mediated pathways, which involve the activation of caspases and the release of
cytochrome c.[7] Molecular docking studies have suggested that these derivatives can bind to
and inhibit key enzymes involved in cancer progression, such as COX-2 and 5-LOX.[3]

Antimicrobial Activity:

Thiophene-based heterocycles derived from Thiophene-2-carbohydrazide have been
synthesized and evaluated for their antimicrobial activity against various pathogens, including
methicillin-resistant Staphylococcus aureus (MRSA), Escherichia coli, and Clostridium difficile.
[1][6] Molecular docking studies indicate that these compounds may exert their antimicrobial
effects by binding to essential bacterial enzymes like D-alanine ligase.[1]

Visualizing Methodologies and Pathways

To better illustrate the synthesis and mechanisms of action, the following diagrams are
provided.
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Caption: General synthesis workflow for Thiophene-2-carbohydrazide.
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Caption: Proposed anticancer mechanism of action for derivatives.
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Caption: Proposed antimicrobial mechanism of action for derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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